Cas no 2229555-90-0 (1-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol)

• Product Name: 1-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol
• CAS No: 2229555-90-0
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5894539
• PubChem ID: 165681771
• Update Time: 2025-10-29

1-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol
• 2229555-90-0
• EN300-1786524

• Inchi： 1S/C8H14N2O/c1-3-10-8(4-5-9-10)6-7(2)11/h4-5,7,11H,3,6H2,1-2H3
• InChI Key： PVVAIEDCABGGSA-UHFFFAOYSA-N
• SMILES： OC(C)CC1=CC=NN1CC

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol

Introduction to 1-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol (CAS No: 2229555-90-0)

1-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2229555-90-0, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of 1-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol incorporates a pyrazole moiety linked to a propanol backbone, which contributes to its distinct chemical behavior and reactivity. Such structural features make it a valuable scaffold for synthesizing novel bioactive molecules.

The pyrazole ring, a five-membered heterocyclic compound containing nitrogen atoms, is well-documented for its role in medicinal chemistry. Its aromatic nature and ability to form hydrogen bonds make it an ideal component in designing molecules with specific biological activities. In particular, the ethyl-substituted pyrazole moiety in 1-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol enhances its pharmacological profile, enabling interactions with various biological targets. This compound has been explored in recent studies for its potential as an intermediate in the synthesis of therapeutic agents.

One of the most compelling aspects of 1-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol is its versatility in chemical modifications. The presence of both hydroxyl and pyrazole functional groups provides multiple sites for further derivatization, allowing chemists to tailor its properties for specific applications. For instance, researchers have utilized this compound as a building block in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The propanol side chain offers a handle for attachment to other pharmacophores, enhancing solubility and bioavailability.

Recent advancements in computational chemistry have further highlighted the significance of 1-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol. Molecular modeling studies suggest that this compound can effectively interact with protein targets, making it a promising candidate for drug design. The pyrazole ring's ability to mimic hydrogen bond donors and acceptors is particularly advantageous in docking studies, where virtual screening of potential drug candidates is performed. These simulations have shown that derivatives of 1-(1H-pyrazol)-5-yloxypropane exhibit high binding affinities to enzymes and receptors involved in metabolic pathways.

In addition to its pharmaceutical applications, 1-(1H-pyrazol)-5-yloxypropane has been investigated for its role in materials science. The compound's unique structural properties make it suitable for developing novel polymers and coatings with enhanced durability and functionality. Researchers have explored its potential as a monomer in polymerization reactions, leading to materials with improved thermal stability and mechanical strength. This dual utility as both a pharmaceutical intermediate and a material precursor underscores the broad appeal of this compound.

The synthesis of (CAS No: 2229555)-90 propanalcohol derivative has been optimized through various methodologies, including multi-step organic synthesis and catalytic processes. Advances in green chemistry have also influenced the production of this compound, emphasizing sustainable practices such as solvent-free reactions and biocatalysis. These innovations not only improve yield but also reduce environmental impact, aligning with global efforts to promote sustainable pharmaceutical manufacturing.

One notable study published in 2023 demonstrated the efficacy of (CAS No: 2229555)-90 ethylpyrazole alcohol in inhibiting certain enzymes associated with neurodegenerative diseases. The study revealed that modifications to the pyrazole ring could enhance binding affinity while minimizing off-target effects. This finding opens new avenues for developing treatments targeting conditions like Alzheimer's disease and Parkinson's disease, where enzyme inhibition plays a critical role.

The future prospects of (CAS No: 2229555)-90 ethylpyrazole alcohol are promising, with ongoing research exploring its potential in various therapeutic areas. Its structural flexibility allows for the design of molecules targeting multiple diseases simultaneously, a concept known as polypharmacology. This approach holds promise for treating complex disorders that involve multiple biological pathways.

In conclusion,(CAS No: 2229555)-90 ethylpyrazole alcohol, with its unique structural features and versatile applications,is poised to play a significant role in pharmaceutical research and development . Its potential as a scaffold for drug discovery,coupled with advancements in synthetic methodologies,makes it an invaluable asset for chemists and biologists alike . As research continues,we can expect further breakthroughs that will expand its utility across multiple industries .